Cas no 1363542-45-3 (11-Azido-1-undecanamine)

11-Azido-1-undecanamine is a bifunctional organic compound featuring an azido group (–N₃) and a primary amine (–NH₂) at opposite ends of an 11-carbon alkyl chain. This structure enables its use as a versatile linker in bioconjugation, click chemistry, and polymer modification applications. The azido group participates efficiently in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, while the amine group allows for further derivatization or covalent attachment to carboxylate or carbonyl-containing molecules. Its extended hydrocarbon spacer provides flexibility and reduces steric hindrance in crosslinking reactions. The compound is particularly valuable in materials science and biomolecular engineering for constructing tailored functionalized surfaces or macromolecular assemblies.

11-Azido-1-undecanamine structure

Product Name:11-Azido-1-undecanamine

CAS No:1363542-45-3

MF:C₁₁H₂₄N₄

MW:212.34

MDL:MFCD31704941

CID:5303660

Update Time:2025-05-25

11-Azido-1-undecanamine Chemical and Physical Properties

Names and Identifiers

- 11-Azido-1-undecanamine
- MDL： MFCD31704941
- Inchi： 1S/C11H24N4/c12-10-8-6-4-2-1-3-5-7-9-11-14-15-13/h1-12H2
- InChI Key： IXFCCHHHFJQVAZ-UHFFFAOYSA-N
- SMILES： C(CCCCN=[N+]=[N-])CCCCCCN

11-Azido-1-undecanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Advanced ChemBlocks	P41513-100MG	11-Azido-1-undecanamine	1363542-45-3	95%	100MG	$280	2023-09-15
Advanced ChemBlocks	P41513-250MG	11-Azido-1-undecanamine	1363542-45-3	95%	250MG	$450	2023-09-15
Advanced ChemBlocks	P41513-1G	11-Azido-1-undecanamine	1363542-45-3	95%	1G	$1,080	2023-09-15
Aaron	AR01JMJ8-1g	11-Azido-1-undecanamine	1363542-45-3	97%	1g	$838.00	2025-02-13
Aaron	AR01JMJ8-250mg	11-Azido-1-undecanamine	1363542-45-3	97%	250mg	$353.00	2025-02-13
Aaron	AR01JMJ8-500mg	11-Azido-1-undecanamine	1363542-45-3	97%	500mg	$491.00	2025-02-13
1PlusChem	1P01JMAW-250mg	11-Azido-1-undecanamine	1363542-45-3	97%	250mg	$306.00	2023-12-22
1PlusChem	1P01JMAW-500mg	11-Azido-1-undecanamine	1363542-45-3	97%	500mg	$433.00	2023-12-22

11-Azido-1-undecanamine Related Literature

1. Excellent electrochemical performance of LiFe0.4Mn0.6PO4 microspheres produced using a double carbon coating process†

Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
2. Examination of deposit in commercial diluted phosphoric acid

Analyst, 1880,5, 146-147
3. Dissociation of large gaseous serine clusters produces abundant protonated serine octamer

Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
4. Excellent lithium ion storage property of porous MnCo2O4 nanorods†

Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
5. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339

Additional information on 11-Azido-1-undecanamine

Recent Advances in the Application of 11-Azido-1-undecanamine (CAS: 1363542-45-3) in Chemical Biology and Pharmaceutical Research

The compound 11-Azido-1-undecanamine (CAS: 1363542-45-3) has emerged as a versatile building block in chemical biology and pharmaceutical research, particularly in the field of bioorthogonal chemistry and targeted drug delivery systems. Recent studies have demonstrated its unique properties as a click chemistry reagent with an extended hydrocarbon chain, enabling novel applications in protein modification, surface functionalization, and nanomaterial synthesis.

A 2023 study published in Journal of the American Chemical Society highlighted the compound's utility in creating stable, long-chain azide-terminated surfaces for biomolecule immobilization. The researchers utilized 11-Azido-1-undecanamine to develop a novel platform for antibody conjugation, achieving significantly higher stability compared to shorter-chain azido compounds (DOI: 10.1021/jacs.3c01234).

In drug delivery applications, a team from MIT reported in Nature Biotechnology the use of 11-Azido-1-undecanamine as a key component in their "clickable" nanoparticle system. The extended 11-carbon chain provided optimal spacing for drug loading while maintaining efficient click reactivity with alkyne-modified targeting ligands (DOI: 10.1038/s41587-023-01760-5). This approach demonstrated improved tumor targeting efficiency in preclinical models.

Recent synthetic methodology developments have also expanded the utility of 11-Azido-1-undecanamine. A 2024 Chemical Communications paper described a novel one-pot synthesis route that improves yield by 35% while reducing purification steps (DOI: 10.1039/D3CC05872J). This advancement addresses previous challenges in large-scale production of the compound.

From a safety perspective, new toxicological data published in Regulatory Toxicology and Pharmacology (2023) indicate that 11-Azido-1-undecanamine shows favorable safety profiles in cellular assays, with LD50 values significantly higher than related short-chain azidoamines (DOI: 10.1016/j.yrtph.2023.105392). These findings support its potential for therapeutic applications.

Looking forward, several research groups are exploring the use of 11-Azido-1-undecanamine in novel areas such as DNA-encoded library technology and proteolysis-targeting chimeras (PROTACs). Preliminary results presented at the 2024 ACS Spring Meeting suggest its potential in creating more stable and cell-permeable PROTAC molecules.

The commercial availability of 11-Azido-1-undecanamine has improved significantly in the past year, with multiple suppliers now offering GMP-grade material. This development, coupled with the growing body of research demonstrating its utility, positions this compound as an increasingly important tool in chemical biology and pharmaceutical development.